Cas no 864376-04-5 (6-Ethynylbenzo[d]thiazole)

6-Ethynylbenzo[d]thiazole structure

Product Name:6-Ethynylbenzo[d]thiazole

CAS No:864376-04-5

Molecular Formula:C₉H₅NS

Molecular Weight:159.207700490952

MDL:MFCD11846176

CID:718583

PubChem ID:23154588

6-Ethynylbenzo[d]thiazole Properties

Names and Identifiers

- 6-Ethynylbenzo[d]thiazole
- 6-ethynyl-1,3-benzothiazole
- Benzothiazole,6-ethynyl-
- 6-ethynylbenzothiazole
- 6-ETHYNYL-BENZOTHIAZOLE
- Benzothiazole, 6-ethynyl- (9CI)
- WLAQOZDEVUECED-UHFFFAOYSA-N
- 3541AC
- FCH1161042
- EN000397
- AK119545
- AX8244961
- 6-Ethynylbenzo[d]thiazole;Benzothiazole, 6-ethynyl- (9CI)
- 6-Ethynylbenzothiazole (ACI)
- DTXSID60631056
- AS-58439
- EN300-7697731
- SCHEMBL3032150
- Benzothiazole, 6-ethynyl-
- C76811
- AKOS016010666
- CS-0158558
- 864376-04-5
- MFCD11846176
- DB-428725
- +Expand
- MDL： MFCD11846176
- InChIKey： WLAQOZDEVUECED-UHFFFAOYSA-N
- Inchi： 1S/C9H5NS/c1-2-7-3-4-8-9(5-7)11-6-10-8/h1,3-6H
- SMILES： C#CC1C=C2C(N=CS2)=CC=1

Computed Properties

Exact Mass: 159.01427034g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 159.01427034g/mol
Heavy Atom Count: 11
Complexity: 193
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 41.1

6-Ethynylbenzo[d]thiazole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IEJ4-100mg	Benzothiazole, 6-ethynyl-	864376-04-5	97%	100mg	$100.00	2024-04-21
A2B Chem LLC	AI57840-100mg	Benzothiazole, 6-ethynyl-	864376-04-5	95+%	100mg	$135.00
Aaron	AR00IERG-100mg	Benzothiazole, 6-ethynyl-	864376-04-5	97%	100mg	$75.00
abcr	AB514669-250 mg	6-Ethynylbenzo[d]thiazole; .	864376-04-5		250mg	€247.30	2023-06-14
Alichem	A059003796-1g	6-Ethynylbenzo[d]thiazole	864376-04-5	95%	1g	$306.00	2023-08-31
Ambeed	A218728-100mg	6-Ethynylbenzo[d]thiazole	864376-04-5	95%	100mg	$87.0	2024-05-28
Chemenu	CM153884-1g	6-ethynylbenzo[d]thiazole	864376-04-5	95%	1g	$281
Crysdot LLC	CD11041690-1g	6-Ethynylbenzo[d]thiazole	864376-04-5	95+%	1g	$297
Enamine	EN300-7697731-0.05g	6-ethynyl-1,3-benzothiazole	864376-04-5	95%	0.05g	$72.0	2024-05-22
eNovation Chemicals LLC	D752560-100mg	Benzothiazole, 6-ethynyl-	864376-04-5	95+%	100mg	$170	2022-10-15

6-Ethynylbenzo[d]thiazole Related Literature

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10. Improved detection of low vapor pressure compounds in air by serial combination of single-sided membrane introduction with fiber introduction mass spectrometry (SS-MIMS-FIMS)

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:864376-04-5)6-Ethynylbenzo[d]thiazole

Purity:99%

Quantity:1g

Price($):314.0